Cas no 95349-71-6 (1-(bromomethyl)-4-(methoxymethyl)benzene)

• Product Name: 1-(bromomethyl)-4-(methoxymethyl)benzene
• CAS No: 95349-71-6
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 1985425
• PubChem ID: 11264374
• Update Time: 2025-10-30

1-(bromomethyl)-4-(methoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromomethyl)-4-(methoxymethyl)-
• 1-(bromomethyl)-4-(methoxymethyl)benzene
• CPGGWEMHYNBPPD-UHFFFAOYSA-N
• CS-0238193
• 95349-71-6
• EN300-1912125
• 4-methoxymethylbezylbromide
• AKOS014962178
• DB-022036
• SCHEMBL4371209

• Inchi： 1S/C9H11BrO/c1-11-7-9-4-2-8(6-10)3-5-9/h2-5H,6-7H2,1H3
• InChI Key： CPGGWEMHYNBPPD-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)COC

Computed Properties

• Exact Mass: 213.99933g/mol
• Monoisotopic Mass: 213.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-(bromomethyl)-4-(methoxymethyl)benzene

1-(bromomethyl)-4-(methoxymethyl)benzene

1-(bromomethyl)-4-(methoxymethyl)benzene is a versatile organic compound with the CAS number 95349-71-6. This compound is characterized by its unique structure, which features a benzene ring substituted with a bromomethyl group at position 1 and a methoxymethyl group at position 4. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in various research and industrial applications.

The synthesis of 1-(bromomethyl)-4-(methoxymethyl)benzene involves a series of well-established organic reactions. Typically, the compound is prepared through nucleophilic aromatic substitution or alkylation reactions, depending on the starting materials and reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing yield.

One of the most significant applications of 1-(bromomethyl)-4-(methoxymethyl)benzene is in the field of medicinal chemistry. Researchers have utilized this compound as a building block for constructing bioactive molecules with potential therapeutic effects. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them candidates for drug development.

In addition to its role in drug discovery, 1-(bromomethyl)-4-(methoxymethyl)benzene finds application in polymer chemistry. The bromomethyl group serves as a reactive site for polymerization reactions, enabling the synthesis of novel polymeric materials with tailored properties. Recent investigations have explored its use in creating stimuli-responsive polymers, which can undergo structural changes in response to external stimuli such as temperature or pH.

The chemical stability of 1-(bromomethyl)-4-(methoxymethyl)benzene has also been a topic of interest in recent studies. Researchers have examined its degradation pathways under various environmental conditions, revealing insights into its persistence and potential environmental impact. Understanding these aspects is crucial for ensuring sustainable practices in its production and use.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize 1-(bromomethyl)-4-(methoxymethyl)benzene with high precision. These methods provide detailed information about the compound's molecular structure and purity, which are essential for quality control in industrial settings.

In conclusion, 1-(bromomethyl)-4-(methoxymethyl)benzene (CAS No: 95349-71-6) is a multifaceted compound with significant implications across diverse fields. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, underscore its importance in contemporary research and industry.